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Compound of Interest

Compound Name: 2-Methyl-2-buten-1-OL

Cat. No.: B1231688 Get Quote

Essential Safety and Handling Guide for 2-
Methyl-2-buten-1-ol
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2-Methyl-2-buten-1-ol in a laboratory setting. Adherence to these

guidelines is critical for ensuring personal safety and regulatory compliance.

Hazard Profile and Physical Properties
2-Methyl-2-buten-1-ol is a flammable liquid and vapor that can be harmful if inhaled and may

cause respiratory irritation.[1][2] It is crucial to handle this chemical with appropriate safety

measures to mitigate risks. The table below summarizes its key hazard classifications and

physical properties.
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Property Value

Molecular Formula C₅H₁₀O

Molecular Weight 86.13 g/mol [1]

Appearance Colorless liquid[1]

Odor Green, oily aroma[1]

Boiling Point 137 °C @ 760 mmHg[1]

GHS Hazard Statements

H226: Flammable liquid and vapor[1]H332:

Harmful if inhaled[1]H335: May cause

respiratory irritation[1][2]

Signal Word Warning[1]

Personal Protective Equipment (PPE)
To minimize exposure and ensure safety, the following personal protective equipment must be

worn when handling 2-Methyl-2-buten-1-ol:

PPE Category Specification

Eye Protection Chemical splash goggles or a face shield.

Hand Protection Chemical-resistant gloves (e.g., nitrile rubber).

Skin & Body Protection
A flame-retardant lab coat or other protective

clothing to prevent skin contact.

Respiratory Protection

Use in a well-ventilated area, preferably under a

chemical fume hood.[3] If ventilation is

inadequate, a NIOSH-approved respirator is

necessary.

Operational Plan for Safe Handling
1. Engineering Controls:
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Always handle 2-Methyl-2-buten-1-ol in a well-ventilated area. The use of a chemical fume

hood is strongly recommended to minimize the inhalation of vapors.[3]

Ensure that an eyewash station and a safety shower are readily accessible in the immediate

work area.

2. Handling Procedures:

Keep the chemical away from heat, sparks, open flames, and other ignition sources.[3] No

smoking in the handling area.

Use non-sparking tools and explosion-proof equipment.[4]

Ground and bond containers when transferring the liquid to prevent static discharge.[5]

Keep the container tightly closed when not in use.[3]

Avoid breathing vapors or mist.[4]

Wash hands thoroughly after handling.

3. Storage:

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents.[3]

Keep containers tightly sealed in a designated flammables storage cabinet.

Chemical Spill Workflow
In the event of a spill, follow the procedural flow outlined below to ensure a safe and effective

response.
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Chemical Spill Response Workflow for 2-Methyl-2-buten-1-ol

Spill Occurs

Evacuate Immediate Area
Alert Others

Assess the Spill
(Size and Location)

Small, Manageable Spill?

Large or Unmanageable Spill

No

Don Appropriate PPE

Yes

Contact Emergency Response / EHS Ensure Proper Ventilation
(If safe to do so)

Contain the Spill with
Inert Absorbent Material

Collect Absorbed Material
with Non-Sparking Tools

Place in a Labeled
Hazardous Waste Container

Decontaminate the Area

Report the Incident

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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